![molecular formula C15H21N3O3S2 B2968035 N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}butanamide CAS No. 865592-15-0](/img/structure/B2968035.png)
N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}butanamide
Overview
Description
Scientific Research Applications
Cardiac Electrophysiological Activity
N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}butanamide and its derivatives have been explored for their cardiac electrophysiological activity. Studies reveal that certain N-substituted imidazolylbenzamides or benzene-sulfonamides exhibit potency in in vitro Purkinje fiber assays comparable to sematilide, indicating their potential as selective class III agents for cardiac applications (Morgan et al., 1990).
Antimicrobial and Anti-inflammatory Properties
Research into this compound derivatives has shown promising results in antimicrobial and anti-inflammatory activities. A series of derivatives demonstrated marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. These findings highlight the compound's potential in developing new therapeutic agents with specific combinations of types of activities (Zablotskaya et al., 2013).
DPP-IV Inhibition for Diabetes Treatment
In the field of diabetes research, derivatives of this compound have been evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV). These studies have led to the identification of compounds with highly potent DPP-IV inhibitory activity, offering a therapeutic approach for managing type 2 diabetes through the modulation of blood glucose levels (Nitta et al., 2008).
Vulcanization of Rubber
The vulcanization of butadiene-styrene rubber in the presence of sulfenamide accelerators, including compounds related to this compound, has demonstrated the compound's role in improving the mechanical properties of rubber. This research provides valuable insights into the development of advanced materials with enhanced performance (Dogadkin et al., 1956).
Future Directions
properties
IUPAC Name |
N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3S2/c1-4-7-14(19)17-15-16-12-9-8-11(10-13(12)22-15)23(20,21)18(5-2)6-3/h8-10H,4-7H2,1-3H3,(H,16,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZDDDFCZOWHDNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N(CC)CC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-bromophenyl)-2-[4-(2,6-dimethylphenyl)piperazin-1-yl]acetamide](/img/structure/B2967958.png)
![6-cyclopropyl-1-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid](/img/structure/B2967961.png)
![Ethyl 3-[[cyclohexyl(methyl)amino]methyl]-1-methylpyrazole-4-carboxylate](/img/structure/B2967968.png)
